Cas no 828265-61-8 (2H-1-Benzopyran-2-one, 6-(1H-imidazol-1-ylmethyl)-)

2H-1-Benzopyran-2-one, 6-(1H-imidazol-1-ylmethyl)- structure
828265-61-8 structure
Product Name:2H-1-Benzopyran-2-one, 6-(1H-imidazol-1-ylmethyl)-
CAS No:828265-61-8
MF:C13H10N2O2
MW:226.230702877045
CID:681743
PubChem ID:11322098
Update Time:2025-04-19

2H-1-Benzopyran-2-one, 6-(1H-imidazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 6-(1H-imidazol-1-ylmethyl)-
    • 6-(imidazol-1-ylmethyl)chromen-2-one
    • 6-(1H-Imidazol-1-ylmethyl)-2H-1-benzopyran-2-one
    • 828265-61-8
    • BDBM9477
    • 4948AJR2JU
    • DTXSID10462317
    • Coumarin deriv. 26
    • CHEMBL224228
    • 6-(1H-Imidazol-1-ylmethyl)-2H-chromen-2-one
    • Inchi: 1S/C13H10N2O2/c16-13-4-2-11-7-10(1-3-12(11)17-13)8-15-6-5-14-9-15/h1-7,9H,8H2
    • InChI Key: IYELJSUQTAUCCY-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2=C1C=CC(=C2)CN1C=NC=C1)=O

Computed Properties

  • Exact Mass: 226.074227566g/mol
  • Monoisotopic Mass: 226.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.1Ų
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